Cas no 1219961-00-8 (N-Methyl-2-(3-piperidinyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)-1-ethanamine dihydrochloride)

• Product Name: N-Methyl-2-(3-piperidinyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)-1-ethanamine dihydrochloride
• CAS No: 1219961-00-8
• MF: C₁₄H₃₀Cl₂N₂O
• MW: 313.306802272797
• CID: 4687245
• Update Time: 2025-05-28

N-Methyl-2-(3-piperidinyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)-1-ethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-METHYL-2-(3-PIPERIDINYL)-N-(TETRAHYDRO-2H-PYRAN-4-YLMETHYL)-1-ETHANAMINE DIHYDROCHLORIDE
• N-Methyl-2-(piperidin-3-yl)-N-((tetrahydro-2H-pyran-4-yl)methyl)ethanamine dihydrochloride
• methyl(oxan-4-ylmethyl)[2-(piperidin-3-yl)ethyl]amine dihydrochloride
• N-Methyl-2-(3-piperidinyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)-1-ethanamine dihydrochloride

• Inchi： 1S/C14H28N2O.2ClH/c1-16(12-14-5-9-17-10-6-14)8-4-13-3-2-7-15-11-13;;/h13-15H,2-12H2,1H3;2*1H
• InChI Key： RWZYQHRNHGOZNA-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCC(CC1)CN(C)CCC1CNCCC1

Computed Properties

• Exact Mass: 312.174
• Monoisotopic Mass: 312.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N-Methyl-2-(3-piperidinyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)-1-ethanamine dihydrochloride

Comprehensive Overview of N-Methyl-2-(3-piperidinyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)-1-ethanamine Dihydrochloride (CAS No. 1219961-00-8)

N-Methyl-2-(3-piperidinyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)-1-ethanamine dihydrochloride (CAS No. 1219961-00-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the development of novel therapeutic agents. The presence of both piperidine and tetrahydro-2H-pyran moieties in its structure contributes to its versatility in drug design, particularly in targeting central nervous system (CNS) disorders. Researchers are increasingly exploring its potential applications due to its ability to modulate specific neurotransmitter systems.

In recent years, the demand for N-Methyl-2-(3-piperidinyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)-1-ethanamine dihydrochloride has surged, driven by its relevance in addressing modern health challenges such as neurodegenerative diseases and mental health conditions. The compound's dihydrochloride salt form enhances its solubility and bioavailability, making it a preferred choice for preclinical studies. Its CAS No. 1219961-00-8 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry. Scientists are particularly interested in its potential to cross the blood-brain barrier, a critical factor in CNS drug development.

The synthesis of N-Methyl-2-(3-piperidinyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)-1-ethanamine dihydrochloride involves sophisticated organic chemistry techniques, including multi-step reactions and purification processes. The compound's piperidinyl and tetrahydro-2H-pyran components are synthesized separately before being combined to form the final product. This meticulous process ensures high purity and consistency, which are essential for reproducible research outcomes. The dihydrochloride form is particularly stable, allowing for long-term storage and ease of handling in laboratory settings.

One of the most compelling aspects of CAS No. 1219961-00-8 is its potential application in treating conditions like anxiety and depression. With mental health becoming a global priority, researchers are investigating how this compound interacts with serotonin and dopamine receptors. Its N-methyl and piperidinyl groups are believed to enhance receptor binding affinity, offering a promising avenue for developing next-generation antidepressants. These findings align with current trends in personalized medicine, where compounds like N-Methyl-2-(3-piperidinyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)-1-ethanamine dihydrochloride are tailored to individual patient needs.

Another area of interest is the compound's role in cognitive enhancement. As the nootropics market expands, N-Methyl-2-(3-piperidinyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)-1-ethanamine dihydrochloride is being studied for its potential to improve memory and focus. Its tetrahydro-2H-pyran moiety is thought to contribute to its neuroprotective effects, making it a candidate for combating age-related cognitive decline. This aligns with the growing consumer interest in brain health supplements and the search for natural and synthetic cognitive enhancers.

From a technical standpoint, the compound's molecular weight and structural complexity present both challenges and opportunities for researchers. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and identity. The dihydrochloride salt form also facilitates easier characterization, as it produces distinct spectral patterns. These analytical insights are crucial for ensuring the compound's suitability for further development and regulatory approval.

In conclusion, N-Methyl-2-(3-piperidinyl)-N-(tetrahydro-2H-pyran-4-ylmethyl)-1-ethanamine dihydrochloride (CAS No. 1219961-00-8) represents a cutting-edge compound with vast potential in pharmaceutical research. Its unique chemical structure, combined with its bioavailability and receptor affinity, positions it as a valuable tool for addressing some of today's most pressing health challenges. As research progresses, this compound is likely to play an increasingly prominent role in the development of innovative therapeutics.